Cas no 2523217-06-1 (4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole)

• Product Name: 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole
• CAS No: 2523217-06-1
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5311402
• PubChem ID: 155799789
• Update Time: 2025-06-10

4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole
• 2523217-06-1
• F6617-2429
• AKOS040707499
• 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole

• Inchi： 1S/C9H13N3/c1-2-7(1)5-12-6-9(10-11-12)8-3-4-8/h6-8H,1-5H2
• InChI Key： CUECARLCHHAAGQ-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C=C(C2CC2)N=N1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 298.9±33.0 °C(Predicted)
• pka: 1.77±0.10(Predicted)

Additional information on 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2523217-06-1 and Product Name: 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole

The compound with the CAS number 2523217-06-1 and the product name 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole represents a significant advancement in the field of medicinal chemistry. This triazole derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of two cyclopropyl groups in its molecular structure not only enhances its chemical stability but also contributes to its potential biological activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole is a prime example of how structural modifications can lead to novel compounds with enhanced therapeutic potential. The triazole ring is a well-known pharmacophore in medicinal chemistry, often found in antifungal, antiviral, and anti-inflammatory agents. The incorporation of cyclopropyl substituents into this framework introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

One of the most intriguing aspects of this compound is its potential as a scaffold for further drug design. The cyclopropyl groups can serve as handles for additional functionalization, allowing chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in the context of modern drug discovery, where the ability to fine-tune molecular structure is crucial for optimizing efficacy and minimizing side effects.

The synthesis of 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The process typically begins with the formation of the triazole core through cycloaddition reactions, followed by functional group interconversions to introduce the cyclopropyl substituents. Advanced techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and selectivity in these transformations.

From a pharmacological perspective, 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Its ability to interact with biological targets suggests that it may exhibit activities such as kinase inhibition or antimicrobial properties. These findings are particularly exciting given the growing need for new drugs to combat resistant pathogens and treat chronic diseases.

The structural motif of this compound also aligns well with current trends in drug design, which favor molecules with complex 3D shapes that can precisely fit into biological binding pockets. The cyclopropyl groups contribute to this complexity by introducing rigidity and specific spatial orientations that can enhance binding affinity. This concept is supported by computational studies that have modeled the interactions between 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole and potential target proteins.

In addition to its synthetic interest, 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole exemplifies the broader impact of heterocyclic chemistry on pharmaceutical innovation. The triazole ring is just one example of how heterocycles can serve as versatile building blocks for drug discovery. Other heterocycles such as pyridines, thiophenes, and furans have similarly contributed to the development of countless life-saving medications.

The future prospects for 4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole are bright, with ongoing research aimed at identifying new derivatives and exploring novel applications. Collaborative efforts between chemists and biologists will be essential in translating these findings into clinical reality. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing global health challenges.

In conclusion,4-Cyclopropyl-1-(cyclopropylmethyl)-1H-1,2,3-triazole (CAS No. 2523217-06-1) stands out as a remarkable example of how structural innovation can drive pharmaceutical progress. Its unique features make it a valuable tool for drug discovery and a testament to the power of medicinal chemistry in improving human health.